N-Benzyl-N-(but-3-en-1-yl)-2-methylbut-2-en-1-amine
Overview
Description
N-Benzyl-N-(but-3-en-1-yl)-2-methylbut-2-en-1-amine: is an organic compound with the molecular formula C15H21N This compound is characterized by the presence of a benzyl group, a but-3-en-1-yl group, and a 2-methylbut-2-en-1-amine moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-Benzyl-N-(but-3-en-1-yl)-2-methylbut-2-en-1-amine can be achieved through a multi-step process involving the following key steps:
Starting Materials: Benzylamine, 4-bromo-1-butene, formaldehyde, and allyltributyltin.
Reaction Conditions: The synthesis involves the reaction of benzylamine with 4-bromo-1-butene in the presence of a base such as sodium hydroxide to form N-benzyl-N-(but-3-en-1-yl)amine.
Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using automated reactors and optimized reaction conditions to ensure high yield and purity. The process may include purification steps such as distillation and recrystallization to obtain the desired product.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: N-Benzyl-N-(but-3-en-1-yl)-2-methylbut-2-en-1-amine can undergo oxidation reactions to form corresponding oxides or other oxidized derivatives.
Reduction: The compound can be reduced to form amines or other reduced products.
Substitution: It can participate in substitution reactions where one of its functional groups is replaced by another group.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium tr
Properties
CAS No. |
61907-91-3 |
|---|---|
Molecular Formula |
C16H23N |
Molecular Weight |
229.36 g/mol |
IUPAC Name |
N-benzyl-N-but-3-enyl-2-methylbut-2-en-1-amine |
InChI |
InChI=1S/C16H23N/c1-4-6-12-17(13-15(3)5-2)14-16-10-8-7-9-11-16/h4-5,7-11H,1,6,12-14H2,2-3H3 |
InChI Key |
CMPSUKKMTGAPEO-UHFFFAOYSA-N |
Canonical SMILES |
CC=C(C)CN(CCC=C)CC1=CC=CC=C1 |
Origin of Product |
United States |
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